Cas no 85262-41-5 (2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride)

• Product Name: 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride
• CAS No: 85262-41-5
• MF: C₈H₁₀Cl₃NO
• MW: 242.530099391937
• MDL: MFCD27961025
• CID: 3429061
• PubChem ID: 75366449
• Update Time: 2025-06-07

2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ETHANAMINE, 2-(3,5-DICHLOROPHENOXY)-, HYDROCHLORIDE
• 2-(3,5-Dichlorophenoxy)ethanamine hydrochloride
• 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride
• 85262-41-5
• G56287
• 2-(3,5-Dichlorophenoxy)ethanamine hydrochloride (1:1)
• 2-(3,5-Dichlorophenoxy)ethanamine, Hydrochloride
• HMSLGXIQEKOVTB-UHFFFAOYSA-N
• 2-(3,5-dichlorophenoxy)ethanamine;hydrochloride
• 2-(3,5-Dichlorophenoxy)ethanaminehydrochloride
• Ethanamine, 2-(3,5-dichlorophenoxy)-, hydrochloride (1:1)
• EN300-28330437
• DTXSID201019694
• Z3235197431

• MDL： MFCD27961025
• Inchi： 1S/C8H9Cl2NO.ClH/c9-6-3-7(10)5-8(4-6)12-2-1-11;/h3-5H,1-2,11H2;1H
• InChI Key： HMSLGXIQEKOVTB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OCCN)Cl.Cl

Computed Properties

• Exact Mass: 240.982797g/mol
• Monoisotopic Mass: 240.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride

Introduction to 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride (CAS No. 85262-41-5)

2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride (CAS No. 85262-41-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, also known as DCEA hydrochloride, is a derivative of phenylalkylamines and has been extensively studied for its biological activities and pharmacological effects.

The chemical structure of 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride consists of a phenyl ring substituted with two chlorine atoms at the 3 and 5 positions, connected to an ethylamine group through an ether linkage. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties, making it an interesting candidate for various pharmaceutical applications.

In recent years, research on 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride has focused on its potential as a therapeutic agent for several medical conditions. Studies have shown that this compound exhibits significant activity in modulating neurotransmitter systems, particularly serotonin and dopamine receptors. These findings have led to its evaluation in the treatment of mood disorders, such as depression and anxiety, as well as neurodegenerative diseases like Parkinson's disease.

The pharmacokinetic profile of 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride has also been extensively investigated. Research indicates that the compound is well-absorbed following oral administration and demonstrates good bioavailability. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of various metabolites that are subsequently excreted via urine and feces. This favorable pharmacokinetic profile supports its potential use in long-term therapeutic regimens.

Clinical trials involving 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride have shown promising results in terms of safety and efficacy. Phase II trials have demonstrated that the compound is generally well-tolerated by patients, with minimal adverse effects reported. Common side effects include mild gastrointestinal discomfort and dizziness, which are typically transient and manageable with appropriate medical supervision.

In addition to its therapeutic potential, 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride has also been explored for its use in diagnostic imaging. Its ability to cross the blood-brain barrier and bind to specific receptors makes it a valuable tool in positron emission tomography (PET) studies. This application has opened new avenues for understanding brain function and disease progression at a molecular level.

The synthesis of 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride involves several steps, including the preparation of the dichlorophenol intermediate and subsequent coupling with ethylamine. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader use in research and development.

In conclusion, 2-(3,5-dichlorophenoxy)ethan-1-amine hydrochloride (CAS No. 85262-41-5) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a promising candidate for future drug development efforts.